Cas no 6358-85-6 (Pigment Yellow 12)

Pigment Yellow 12 Properties

Names and Identifiers

• Benzidine Yellow G
• 2,2'-((3,3'-Dichloro(1,1'-biphenyl)-4,4'-diyl)bis(azo))bis(3-oxo-N-phenyl-butanamide)
• 2,2'-((3,3'-dichloro-4,4'-biphenylylene)diazo)bisacetoanilide
• c.i. 21090
• c.i. 21100
• Pigment Yellow 13
• Pigment Yellow 12
• Benzidine Yellow 45-2650
• Tranzidene Yellow
• 2-[[4-[4-[(1-anilino-1,3-dioxobutan-2-yl)diazenyl]-3-chlorophenyl]-2-chlorophenyl]diazenyl]-3-oxo-N-phenylbutanamide
• C.I. PIGMENT YELLOW 12
• Benzidene Yellow
• Diarylanilide Yellow
• Eljon Yellow BG
• Helic Yellow GW
• Helio Yellow GWN
• Helioyellow GW
• Light Yellow JB
• Rangoon Yellow
• C.I.P.O13
• Pigment benzidineyellow G
• +Expand

• InChIKey： GNCOVOVCHIHPHP-HVMBLDELSA-N
• Inchi： 1S/C32H26Cl2N6O4/c1-19(41)29(31(43)35-23-9-5-3-6-10-23)39-37-27-15-13-21(17-25(27)33)22-14-16-28(26(34)18-22)38-40-30(20(2)42)32(44)36-24-11-7-4-8-12-24/h3-18,29-30H,1-2H3,(H,35,43)(H,36,44)
• SMILES： C1(Cl)=C(/N=N/C(C(C)=O)C(NC2C=CC=CC=2)=O)C=CC(C2=CC=C(/N=N/C(C(NC3=CC=CC=C3)=O)C(C)=O)C(Cl)=C2)=C1

Computed Properties

• Exact Mass: 628.13900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 11
• Heavy Atom Count: 44
• Complexity: 979
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.1
• Tautomer Count: 78
• Surface Charge: 0

Experimental Properties

• LogP: 8.16640
• PSA: 141.78000
• Refractive Index: 1.7350 (estimate)
• Water Partition Coefficient: <0.1G/100MLAT22ºC
• Melting Point: 312-320ºC
• Color/Form: Yellow powder
• Density: 1.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides